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Compound of Interest

Compound Name: Choline fluoride

Cat. No.: B3052861

An In-depth Technical Guide on Choline Fluoride

This technical guide provides a detailed overview of choline fluoride, focusing on its chemical
identity, molecular structure, and synthesis. The information is intended for researchers,
scientists, and professionals in drug development and chemical research.

Chemical Identification and Properties

Choline fluoride is a quaternary ammonium salt consisting of a choline cation and a fluoride
anion.[1][2] It has garnered interest for its potential applications in various fields, including the
formation of deep eutectic solvents.[3][4]

Below is a summary of its key identifiers and properties.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3052861?utm_src=pdf-interest
https://www.benchchem.com/product/b3052861?utm_src=pdf-body
https://www.benchchem.com/product/b3052861?utm_src=pdf-body
https://www.benchchem.com/product/b3052861?utm_src=pdf-body
https://www.evitachem.com/product/evt-3189935
https://en.wikipedia.org/wiki/Choline
https://www.smolecule.com/products/s3341287
https://www.benchchem.com/product/b3052861
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
CAS Number 4696-35-9 (11131141
Molecular Formula C5H14FNO [1][3]
Molecular Weight 123.17 g/mol [11[3114]
2-
IUPAC Name hydroxyethyl(trimethyl)azanium  [1][3]
;fluoride
SMILES C--INVALID-LINK--(C)CCO.[F-]  [1][3]
FHCUSSBEGLCCHQ-
InChl Key [11[3][4]

UHFFFAOYSA-M

Molecular Structure

The molecular structure of choline fluoride is characterized by the choline cation, which

features a tetrahedral geometry around the central nitrogen atom, and the fluoride anion.[1][2]

The electrostatic attraction between the positively charged choline and the negatively charged

fluoride ion defines its ionic nature.[1]
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Choline Cation Fluoride Anion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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